4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione

• IUPAC Name: 4-methyl-5,6,7,8-tetrahydro-3H-2λ6,1,3-benzothiadiazine 2,2-dioxide
• InChI: InChI=1S/C8H12N2O2S/c1-6-7-4-2-3-5-8(7)10-13(11,12)9-6/h9H,2-5H2,1H3
• InChI Key: JQHAMCQJHSZKNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCCC2=NS(=O)(=O)N1
• Molecular Formula: C8H12N2O2S
• DSSTOX Substance ID: DTXSID70576161
• Molecular Weight: 200.26 g/mol
• CAS No.: 3580-37-8

Description

4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Effects

• Compounds structurally related to 4-Methyl-5,6,7,8-tetrahydro-2λ6,1,3-benzothiadiazine-2,2(1H)-dione demonstrate significant hypotensive and bradycardizing activity. This has been observed in studies involving anesthetized rats, where derivatives of these compounds showed intense hypotensive activity and marked increase in differential pressure, often accompanied by bradycardia (Cameroni, Bernabei, Forni, & Baggio, 1978).

Synthesis of Bioactive Heterocycles

• The compound has been used in the synthesis of bioactive heterocycles. For instance, condensation with various nucleophiles has led to the creation of new heterocyclic moieties linked to thiazolidine-2,4-dione. These synthesized compounds have shown antimicrobial activities against organisms like Staphylococcus aureus and Candida albicans (Ibrahim, Abdel-Megid Abdel-Hamed, & El-Gohary, 2011).

Microwave-Mediated Synthesis of Novel Heterocycles

• The compound has been utilized in the microwave-mediated synthesis of novel heterocycles containing thiazole, oxazole, thiazine, oxazine, thiadiazine, and triazolo-thiadiazine moieties. This approach highlights the versatility and potential in synthesizing a variety of biologically active compounds (Dabholkar & Mishra, 2006).

Antimicrobial and Anti-inflammatory Agents

• Derivatives of the compound have been synthesized and evaluated for antimicrobial and anti-inflammatory activities. Some of these derivatives exhibit promising biological activities, highlighting their potential in pharmaceutical applications (Narayana, Ashalatha, Raj, & Kumari, 2006).

Potassium Channel Activation

• Research shows that derivatives of 4-Methyl-5,6,7,8-tetrahydro-2λ6,1,3-benzothiadiazine-2,2(1H)-dione have the potential to act as K(ATP) channel activators. This could have implications in the modulation of insulin release and vascular smooth muscle relaxation (Boverie et al., 2005).